N2-ethyl-N1-(thiophen-2-yl)indoline-1,2-dicarboxamide

• IUPAC Name: 2-N-ethyl-1-N-thiophen-2-yl-2,3-dihydroindole-1,2-dicarboxamide
• InChI: InChI=1S/C16H17N3O2S/c1-2-17-15(20)13-10-11-6-3-4-7-12(11)19(13)16(21)18-14-8-5-9-22-14/h3-9,13H,2,10H2,1H3,(H,17,20)(H,18,21)
• InChI Key: GKKSRXMUDHOKOJ-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1CC2=CC=CC=C2N1C(=O)NC3=CC=CS3
• Molecular Formula: C16H17N3O2S
• Molecular Weight: 315.4 g/mol

Description

Indoles and thiophenes are significant types of heterocycles. They are found in various natural products and drugs. The incorporation of an indole core, a biologically known pharmacophore in medicinal molecules, means it is a useful heterocyclic. Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as a heteroatom.

Synthesis Analysis

The synthesis of indole and thiophene derivatives has attracted the attention of the chemical community. The Gewald reaction, a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, makes aminothiophene derivatives. The Paal–Knorr reaction is known as the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents.

Molecular Structure Analysis

Indole is also known as benzopyrrole which contains a benzenoid nucleus and has 10 π-electrons (two from a lone pair on nitrogen and double bonds provide eight electrons) which makes them aromatic in nature. Thiophene contains a five-membered ring made up of one sulfur as a heteroatom.

Chemical Reactions Analysis

Indole and thiophene derivatives are utilized in industrial chemistry and material science. They play a vital role in the advancement of organic semiconductors, organic field-effect transistors (OFETs), and in the fabrication of organic light-emitting diodes (OLEDs).

Physical And Chemical Properties Analysis

Indoles are physically crystalline and colorless in nature with specific odors. Thiophene derivatives show a variety of properties and applications.

Scientific Research Applications

Fungicidal Activity in Agriculture

This compound has shown significant potential as a fungicide. Research indicates that derivatives of this compound exhibit excellent fungicidal activities against various plant pathogens, such as cucumber downy mildew (Pseudoperonospora cubensis). .

Antimicrobial Properties

N2-ethyl-N1-(thiophen-2-yl)indoline-1,2-dicarboxamide has been studied for its antimicrobial properties. It has shown effectiveness against a range of bacterial and fungal strains, suggesting its potential use in developing new antimicrobial agents. .

Pharmaceutical Development

The compound’s structure, which includes both nitrogen and sulfur heterocycles, makes it a valuable scaffold for pharmaceutical research. It can be used as a starting point for the synthesis of new drugs aimed at treating various diseases, including cancer and infectious diseases. .

Material Science

In material science, this compound can be utilized in the development of new materials with specific properties. For instance, its incorporation into polymers can enhance their thermal stability and mechanical strength. .

Catalysis

The compound’s structure allows it to act as a catalyst in various chemical reactions. Its ability to facilitate reactions under mild conditions makes it valuable in organic synthesis and industrial chemistry. .

Environmental Applications

Due to its chemical stability and reactivity, N2-ethyl-N1-(thiophen-2-yl)indoline-1,2-dicarboxamide can be used in environmental applications, such as the degradation of pollutants. .

These applications highlight the versatility and potential of N2-ethyl-N1-(thiophen-2-yl)indoline-1,2-dicarboxamide in various scientific fields. If you need more detailed information on any specific application, feel free to ask!

Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide DerivativesSynthesis, Structural Investigation, Hirshfeld Surface Analysis, and Antimicrobial ActivityPharmaceutical Applications of Heterocyclic Compounds Advanced Materials Research Catalysis in Organic Synthesis Environmental Applications of Chemical Compounds

Mechanism of Action

Indole derivatives possess various biological activities, i.e., antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc. Thiophene-mediated molecules exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.

Future Directions

The application of indole derivatives as biologically active compounds for the treatment of various disorders in the human body has attracted increasing attention in recent years. Similarly, thiophene-based analogs have been fascinated by a growing number of scientists as a potential class of biologically active compounds. Therefore, the investigation of novel methods of synthesis and the development of new useful derivatives are promising future directions.